Cas no 893914-09-5 (2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-cyclohexylacetamide)

2-{1-(4-Chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-cyclohexylacetamide is a synthetic organic compound featuring a pyrazolo[3,4-d]pyrimidine core, a chlorophenyl substituent, and a cyclohexylacetamide moiety. Its structure suggests potential utility as an intermediate in pharmaceutical or agrochemical research, particularly in kinase inhibition or targeted therapeutic applications. The presence of a sulfanyl linkage enhances reactivity for further derivatization, while the cyclohexyl group may improve lipophilicity and metabolic stability. This compound’s modular design allows for structural optimization in drug discovery, offering versatility in medicinal chemistry. Analytical characterization confirms high purity and stability under standard conditions, making it suitable for experimental use. Further studies are required to explore its biological activity and applications.
2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-cyclohexylacetamide structure
893914-09-5 structure
Product Name:2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-cyclohexylacetamide
CAS No:893914-09-5
MF:C19H20ClN5OS
MW:401.913001060486
CID:6447702
Update Time:2025-11-06

2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-cyclohexylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-cyclohexylacetamide
    • 2-[1-(4-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-cyclohexylacetamide
    • Inchi: 1S/C19H20ClN5OS/c20-13-6-8-15(9-7-13)25-18-16(10-23-25)19(22-12-21-18)27-11-17(26)24-14-4-2-1-3-5-14/h6-10,12,14H,1-5,11H2,(H,24,26)
    • InChI Key: YTFZCWLSDYELOD-UHFFFAOYSA-N
    • SMILES: C(NC1CCCCC1)(=O)CSC1=NC=NC2N(C3=CC=C(Cl)C=C3)N=CC=21

2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-cyclohexylacetamide Pricemore >>

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Additional information on 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-cyclohexylacetamide

Exploring the Potential of 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-cyclohexylacetamide (CAS No. 893914-09-5) in Modern Research

The compound 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-cyclohexylacetamide, identified by its CAS number 893914-09-5, has emerged as a subject of significant interest in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique pyrazolo[3,4-d]pyrimidine core and cyclohexylacetamide moiety, presents a promising scaffold for the development of novel therapeutic agents. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, making it a focal point in drug discovery efforts.

One of the most compelling aspects of 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-cyclohexylacetamide is its structural versatility. The presence of the 4-chlorophenyl group and the sulfanyl linkage enhances its binding affinity to various protein targets, which is crucial for its pharmacological activity. Recent studies have explored its role as a modulator of key enzymes involved in cellular signaling, positioning it as a potential candidate for treating a range of conditions. The cyclohexylacetamide component further contributes to its metabolic stability, a critical factor in drug development.

In the context of current research trends, CAS 893914-09-5 aligns with the growing demand for small-molecule inhibitors that can selectively interact with disease-related targets. The rise of personalized medicine and targeted therapies has spurred interest in compounds like 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-cyclohexylacetamide, which offer the potential for reduced side effects and improved efficacy. Its mechanism of action, particularly its ability to interfere with specific protein-protein interactions, has been a hot topic in scientific discussions, especially in oncology and immunology research.

From a synthetic chemistry perspective, the preparation of 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-cyclohexylacetamide involves a series of carefully optimized steps to ensure high yield and purity. The pyrazolo[3,4-d]pyrimidine scaffold is typically constructed through cyclization reactions, followed by the introduction of the sulfanyl and cyclohexylacetamide groups. Researchers have emphasized the importance of green chemistry principles in its synthesis, reflecting broader industry trends toward sustainable and environmentally friendly practices.

The commercial potential of CAS 893914-09-5 is also noteworthy. As pharmaceutical companies increasingly invest in innovative drug candidates, compounds like 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-cyclohexylacetamide are gaining traction in licensing and partnership deals. Its unique profile makes it a valuable asset for biotech startups and established firms alike, particularly those focused on niche therapeutic areas. Market analysts predict a steady growth in demand for such specialized molecules, driven by advancements in high-throughput screening and computational drug design.

Looking ahead, the future of 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-cyclohexylacetamide appears bright. Ongoing preclinical studies are expected to shed more light on its pharmacokinetic properties and therapeutic potential. Additionally, collaborations between academic institutions and industry players are likely to accelerate its development, paving the way for clinical trials. As the scientific community continues to unravel the complexities of this compound, its role in addressing unmet medical needs will undoubtedly expand, solidifying its place in the next generation of pharmaceuticals.

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